Cas no 919110-17-1 (4-(4-Iodobenzyl)-3-oxopiperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(4-Iodobenzyl)-3-oxopiperazine-1-carboxylic acid tert-butyl ester
• CAS No: 919110-17-1
• MF: C₁₆H₂₁IN₂O₃
• MW: 416.254016637802
• CID: 765982
• Update Time: 2023-08-03

4-(4-Iodobenzyl)-3-oxopiperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[(4-iodophenyl)methyl]-3-oxo-,1,1-dimethylethyl ester
• 4-(4-iodobenzyl)-3-oxopiperazine-1-carboxylic acid tert-butyl ester
• 4-(4-Iodobenzyl)-3-oxopiperazine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H21IN2O3/c1-16(2,3)22-15(21)19-9-8-18(14(20)11-19)10-12-4-6-13(17)7-5-12/h4-7H,8-11H2,1-3H3
• InChI Key： NRCCNBKAOAYYFG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN1C(CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Topological Polar Surface Area: 49.8